Cas no 117324-10-4 (2-acetamido-4-iodobenzoic acid)

• Product Name: 2-acetamido-4-iodobenzoic acid
• CAS No: 117324-10-4
• MF: C₉H₈INO₃
• MW: 305.069194793701
• MDL: MFCD29922408
• CID: 1210607
• PubChem ID: 14233597
• Update Time: 2025-10-24

2-acetamido-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(acetylamino)-4-iodo-
• 2-acetamido-4-iodobenzoic acid
• EN300-22001138
• 2-acetylamino-4-iodobenzoic acid
• 117324-10-4
• RCQMWDICUYFCQC-UHFFFAOYSA-N
• SCHEMBL1185705
• 2-Acetylamino-4-iodo-benzoic acid

• MDL： MFCD29922408
• Inchi： 1S/C9H8INO3/c1-5(12)11-8-4-6(10)2-3-7(8)9(13)14/h2-4H,1H3,(H,11,12)(H,13,14)
• InChI Key： RCQMWDICUYFCQC-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)O)=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 304.95444
• Monoisotopic Mass: 304.95489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Additional information on 2-acetamido-4-iodobenzoic acid

Recent Advances in the Study of 2-Acetamido-4-iodobenzoic Acid (CAS: 117324-10-4) in Chemical Biology and Pharmaceutical Research

2-Acetamido-4-iodobenzoic acid (CAS: 117324-10-4) is a chemically modified benzoic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by the presence of an acetamido group and an iodine substituent on the benzene ring, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in targeted drug design, particularly in the development of enzyme inhibitors and radiopharmaceuticals. The iodine atom in its structure makes it particularly valuable for applications in positron emission tomography (PET) imaging, where it can be used as a radiolabeling agent.

One of the most notable advancements in the study of 2-acetamido-4-iodobenzoic acid is its role in the development of novel enzyme inhibitors. Researchers have demonstrated that this compound can be used as a scaffold to design inhibitors targeting specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations to predict the binding affinity of 2-acetamido-4-iodobenzoic acid derivatives to the COX-2 active site, followed by in vitro validation. The results indicated that certain derivatives exhibited nanomolar inhibitory activity, suggesting their potential as lead compounds for anti-inflammatory drug development.

In addition to its applications in enzyme inhibition, 2-acetamido-4-iodobenzoic acid has shown promise in the field of radiopharmaceuticals. The iodine-125 isotope, when incorporated into this compound, can be used for targeted radiotherapy and diagnostic imaging. A recent study in the European Journal of Nuclear Medicine and Molecular Imaging investigated the use of iodine-125-labeled 2-acetamido-4-iodobenzoic acid for the detection of tumor-specific biomarkers. The study reported high specificity and binding affinity to tumor cells, making it a potential candidate for cancer theranostics. Furthermore, the compound's stability under physiological conditions and its favorable pharmacokinetic profile were highlighted as key advantages for clinical translation.

The synthesis and optimization of 2-acetamido-4-iodobenzoic acid derivatives have also been a focus of recent research. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have enabled the efficient production of diverse derivatives with enhanced biological activity. For example, a 2022 study in Organic Letters described a palladium-catalyzed coupling reaction to introduce various functional groups at the 4-position of the benzene ring, thereby expanding the chemical space for drug discovery. These synthetic innovations have paved the way for the development of next-generation therapeutics with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in the clinical application of 2-acetamido-4-iodobenzoic acid and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its utility suggest that it will continue to be a valuable tool in chemical biology and pharmaceutical research. Future directions may include the exploration of its use in combination therapies and the development of novel delivery systems to enhance its therapeutic index.